N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]propanamide
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Description
N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]propanamide is a useful research compound. Its molecular formula is C12H10Cl2N2OS and its molecular weight is 301.19. The purity is usually 95%.
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Scientific Research Applications
Herbicidal Activity
Research on structurally related compounds has shown promising herbicidal activities. For instance, the study of crystal structure and herbicidal activity of N-(5,7-Dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide revealed effective herbicidal properties, suggesting that modifications in the thiazole derivatives could contribute to developing potent herbicides (Liu et al., 2008).
Antimicrobial and Cytotoxic Activities
A study synthesized novel 2-heteroaryl-N-[4-(substituted aryl)thiazol-2-yl]propanamide derivatives and investigated their antimicrobial activity. Some derivatives displayed high antibacterial and anticandidal effects, while also showing cytotoxic activity against human leukemia cells, indicating the potential of thiazole derivatives in antimicrobial and anticancer therapies (Sam Dawbaa et al., 2021).
Molecular Docking and Quantum Chemical Calculations
The characterization of related molecules through quantum chemical methods and vibrational spectral techniques has been undertaken. Such studies aim to identify the biological functions of these compounds, including antimicrobial activity, through molecular docking to understand their interaction with different proteins, potentially guiding the development of new therapeutic agents (A. Viji et al., 2020).
Environmental Impact and Degradation
Investigations into the movement and retention of structurally similar compounds, like propanil N-(3,4-dichlorophenyl)propanamide, in aquatic ecosystems highlight the environmental impact and degradation pathways of these chemicals. Such studies are crucial for understanding the ecological safety and degradation behavior of potential herbicidal and pharmaceutical agents (A. Perera et al., 1999).
Inhibition of Corrosion
Thiazole and thiadiazole derivatives, including those structurally related to N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]propanamide, have been examined for their corrosion inhibition performances on iron, suggesting the application of these compounds in protecting metals from corrosion, which is vital for industrial applications (S. Kaya et al., 2016).
Properties
IUPAC Name |
N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10Cl2N2OS/c1-2-11(17)16-12-15-10(6-18-12)8-5-7(13)3-4-9(8)14/h3-6H,2H2,1H3,(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCLVGSMQUVDYHP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=NC(=CS1)C2=C(C=CC(=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10Cl2N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.